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Compound of Interest

Compound Name: Beht triflate

CAS No.: 3075704-21-8

Cat. No.: B16301038

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the scale-up synthesis of (1,2-

Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (BEHT triflate), a highly effective

Mitsunobu-type reagent. BEHT triflate offers significant advantages over traditional Mitsunobu

reagents, including enhanced stability, safety, and suitability for large-scale applications.

Introduction
BEHT triflate is an air-stable, non-explosive, and crystalline solid that facilitates the mild and

stereospecific substitution of alcohols.[1] It is synthesized from readily available starting

materials: triphenylphosphine (Ph₃P), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).

This reagent has demonstrated broad applicability in the alkylation of various nucleophiles and

has been successfully employed in the synthesis of complex molecules.[1][2] Its operational

simplicity and amenability to scale-up make it a valuable tool in process chemistry and drug

development.
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The synthesis of BEHT triflate proceeds via the reaction of triphenylphosphine and diethyl

azodicarboxylate to form a betaine intermediate. Subsequent protonation with triflic acid yields

the desired phosphonium salt.

Experimental Protocols
This section details the experimental procedures for the synthesis of BEHT triflate on different

scales.

Small-Scale Synthesis (mmol)
Materials:

Reagent
Molar Mass ( g/mol
)

Amount (mmol) Mass/Volume

Triphenylphosphine

(Ph₃P)
262.29 1.0 262 mg

Diethyl

azodicarboxylate

(DEAD)

174.15 1.0 174 mg (0.15 mL)

Triflic acid (TfOH) 150.08 1.0 150 mg (0.09 mL)

Dichloromethane

(DCM)
- - 5 mL

Procedure:

To a solution of triphenylphosphine (1.0 mmol) in dichloromethane (5 mL) at 0 °C is added

diethyl azodicarboxylate (1.0 mmol) dropwise.

The resulting mixture is stirred for 10 minutes at 0 °C.

Triflic acid (1.0 mmol) is then added dropwise, and the reaction mixture is stirred for an

additional 30 minutes at the same temperature.

The solvent is removed under reduced pressure to yield BEHT triflate as a white solid.
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Multi-gram Scale Synthesis
Materials:

Reagent
Molar Mass ( g/mol
)

Amount (mol) Mass/Volume

Triphenylphosphine

(Ph₃P)
262.29 0.1 26.2 g

Diethyl

azodicarboxylate

(DEAD)

174.15 0.1 17.4 g (15 mL)

Triflic acid (TfOH) 150.08 0.1 15.0 g (9 mL)

Dichloromethane

(DCM)
- - 500 mL

Procedure:

A solution of triphenylphosphine (0.1 mol) in dichloromethane (500 mL) is cooled to 0 °C in

an ice bath.

Diethyl azodicarboxylate (0.1 mol) is added dropwise to the stirred solution over a period of

15 minutes, maintaining the temperature below 5 °C.

The reaction mixture is stirred for an additional 20 minutes at 0 °C.

Triflic acid (0.1 mol) is then added dropwise over 15 minutes, ensuring the temperature does

not exceed 5 °C.

The mixture is stirred for a further 1 hour at 0 °C.

The reaction mixture is concentrated in vacuo to approximately 100 mL.

The product is precipitated by the slow addition of diethyl ether (400 mL) with vigorous

stirring.
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The resulting white solid is collected by filtration, washed with cold diethyl ether (2 x 50 mL),

and dried under vacuum to afford BEHT triflate.

Quantitative Data Summary
Scale

Starting Material
(Ph₃P)

Yield (%) Purity (%)

mmol 262 mg >95 >98 (by NMR)

Multi-gram 26.2 g 90-95 >98 (by NMR)
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Experimental Workflow for BEHT Triflate Synthesis
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Stir for 10-20 min at 0 °C

Add TfOH dropwise

Stir for 30-60 min at 0 °C
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Caption: Workflow for the synthesis of BEHT triflate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b16301038/docs?utm_src=pdf-body-img#application-notes-and-protocols-scale-up-synthesis-of-beht-triflate
https://www.benchchem.com/product/b16301038/docs?utm_src=pdf-body#application-notes-and-protocols-scale-up-synthesis-of-beht-triflate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16301038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all

times.

Diethyl azodicarboxylate (DEAD) is a potential explosive and should be handled with care.

Triflic acid is a strong, corrosive acid. Handle with extreme caution.

Conclusion
The provided protocols offer reliable and scalable methods for the synthesis of BEHT triflate.

The reagent's stability, ease of handling, and high reactivity make it a superior alternative to

traditional Mitsunobu reagents for a wide range of chemical transformations, particularly in the

context of drug discovery and development where robust and scalable processes are

paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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